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Compound of Interest

Compound Name: (Rac)-AB-423

Cat. No.: B15564157

A comprehensive review of the available scientific and patent literature reveals detailed
information for (Rac)-AB-423, an anti-HBV candidate. However, no publicly accessible data
could be identified for a compound designated as AB-424, precluding a direct comparative
analysis.

This guide, therefore, focuses on presenting the available experimental data and
characteristics of (Rac)-AB-423, intended for researchers, scientists, and drug development
professionals.

(Rac)-AB-423: A Profile

(Rac)-AB-423, also known as DVR-23, has been identified as a candidate compound with
activity against the Hepatitis B virus (HBV)[1][2][3][4]. The "(Rac)" designation indicates that the
compound is a racemic mixture, containing equal amounts of its enantiomers.

Chemical Properties

A summary of the key chemical properties of (Rac)-AB-423 is presented in the table below.
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Property Value Reference
CAS Number 422547-55-5 [11[2113]1[5]
Synonyms DVR-23 [1][2][3]14]
Molecular Formula C17H17F3N203S [1]
Molecular Weight 386.39 [1114]

Biological Activity and Pharmacokinetics

(Rac)-AB-423 has demonstrated promising anti-HBV activity[4]. Preclinical data suggests it
exhibits favorable pharmacokinetic properties, including good systemic exposure and high oral
bioavailability[4]. A key efficacy finding is its ability to achieve a viral load reduction of over 2 log
in a hydrodynamic injection (HDI) HBV mouse model[4].

Furthermore, in vitro studies have shown that (Rac)-AB-423 does not induce the activity of key
cytochrome P450 enzymes, CYP1A2, CYP3A4, or CYP2B6, even at high concentrations[4].
This is a desirable characteristic for a drug candidate as it suggests a lower potential for drug-
drug interactions.

Experimental Protocols

While detailed experimental protocols for the studies on (Rac)-AB-423 are not publicly
available in their entirety, the cited literature provides an overview of the methodologies used.

In Vivo Efficacy Assessment (HDI HBV Mouse Model):

The hydrodynamic injection (HDI) model in mice is a standard method for establishing transient
HBYV replication in vivo. A general workflow for such an experiment is outlined below.
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Experimental Workflow: In Vivo Efficacy
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Experimental Workflow: CYP Induction Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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